Cas no 594813-05-5 (3-Hydroxy-[1,1'-biphenyl]-4-carbonitrile)

• Product Name: 3-Hydroxy-[1,1'-biphenyl]-4-carbonitrile
• CAS No: 594813-05-5
• MF: C₁₃H₉NO
• MW: 195.216663122177
• MDL: MFCD14701729
• CID: 2621705
• PubChem ID: 23148964
• Update Time: 2025-04-21

3-Hydroxy-[1,1'-biphenyl]-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 594813-05-5
• 3-Hydroxy-[1,1'-biphenyl]-4-carbonitrile
• 2-Cyano-5-phenylphenol, 95%
• DB-424993
• 2-CYANO-5-PHENYLPHENOL
• DTXSID90631004
• SCHEMBL3320621
• MFCD14701729
• 3-Hydroxy[1,1'-biphenyl]-4-carbonitrile

• MDL： MFCD14701729
• Inchi： 1S/C13H9NO/c14-9-12-7-6-11(8-13(12)15)10-4-2-1-3-5-10/h1-8,15H
• InChI Key： DKLJNQAGZBVPLO-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C=CC(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 195.068413911Da
• Monoisotopic Mass: 195.068413911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44Ų